Cas no 98102-63-7 (myo-Inositol,1,3,4-tris(dihydrogen phosphate))

myo-Inositol,1,3,4-tris(dihydrogen phosphate) structure
98102-63-7 structure
Product Name:myo-Inositol,1,3,4-tris(dihydrogen phosphate)
CAS No:98102-63-7
MF:C6H15O15P3
MW:420.095586061478
CID:804360
PubChem ID:123680
Update Time:2025-04-19

myo-Inositol,1,3,4-tris(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,1,3,4-tris(dihydrogen phosphate)
    • (2,4,5-trihydroxy-3,6-diphosphonooxy-cyclohexoxy)phosphonic acid
    • INOSITOL TRISPHOSPHATE (INS(1,3,5)P3
    • Inositol 1,3,4-triphosphate
    • NS00123515
    • DTXSID10243446
    • Q33129821
    • myo-inositol 1,3,4-trisphosphate
    • 1,3,4-Itp
    • 98102-63-7
    • (1R,2R,3R,4R,5S,6S)-3,5,6-Trihydroxycyclohexane-1,2,4-triyl tris(dihydrogen phosphate)
    • 93133-75-6
    • SCHEMBL382820
    • myo-Inositol, 1,3,4-tris(dihydrogen phosphate)
    • Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3+,4+,5+,6+/m0/s1
    • InChI Key: MMWCIQZXVOZEGG-NCGNNJKGSA-N
    • SMILES: P(=O)(O)(O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

  • Exact Mass: 419.96238076g/mol
  • Monoisotopic Mass: 419.96238076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -7
  • Topological Polar Surface Area: 261Ų
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